3-(2,4-dichlorobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(2,4-dichlorophenyl)methyl]-6-(2-hydroxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H17Cl2N5O3/c1-10-8-24-14-15(21-17(24)23(10)5-6-26)22(2)18(28)25(16(14)27)9-11-3-4-12(19)7-13(11)20/h3-4,7-8,26H,5-6,9H2,1-2H3
• InChI Key: VJFFALQYIYLSNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCO)N(C(=O)N(C3=O)CC4=C(C=C(C=C4)Cl)Cl)C
• Molecular Formula: C18H17Cl2N5O3
• Molecular Weight: 422.3 g/mol
• CAS No.: 919041-25-1

Description

3-(2,4-dichlorobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C18H17Cl2N5O3 and its molecular weight is 422.27. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Affinity and Molecular Docking Studies

Research into compounds structurally related to 3-(2,4-dichlorobenzyl)-8-(2-hydroxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has shown that variations in the purine-2,4-dione nucleus, particularly with arylpiperazinylalkyl substitutions, can significantly influence their affinity for various serotoninergic and dopaminergic receptors. These studies have identified compounds with potential for anxiolytic and antidepressant applications based on their receptor affinity, supported by molecular docking studies which suggest that specific substitutions at certain positions of the imidazo[2,1-f]purine-2,4-dione system could be crucial for receptor affinity and selectivity, especially towards 5-HT1A and 5-HT7 receptors (Zagórska et al., 2015).

Synthesis and Pharmacological Evaluation

The synthesis of derivatives of imidazo[2,1-f]purine-2,4-dione, including compounds structurally related to this compound, has led to the discovery of potential anxiolytic and antidepressant agents. Preliminary pharmacological studies have identified specific derivatives with promising in vivo activity, suggesting the therapeutic potential of these compounds in treating mood disorders (Zagórska et al., 2009).

Structure-Activity Relationship (SAR) Studies

Continued research into the structure-activity relationships of imidazo[2,1-f]purine derivatives has expanded the understanding of how different substitutions affect their pharmacological profiles. These studies are crucial for designing new compounds with enhanced potency and selectivity for target receptors, potentially leading to more effective and safer therapeutic agents (Baraldi et al., 2008).